Cas no 1798018-06-0 (2-{[1-(2,5-dichlorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridine)

• Product name: 2-{[1-(2,5-dichlorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridine
• CAS No: 1798018-06-0
• MF: C₁₈H₁₈Cl₂N₂O₂
• MW: 365.253722667694
• CID: 5373548

2-{[1-(2,5-dichlorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• (2,5-dichlorophenyl)-[4-(6-methylpyridin-2-yl)oxypiperidin-1-yl]methanone
• Methanone, (2,5-dichlorophenyl)[4-[(6-methyl-2-pyridinyl)oxy]-1-piperidinyl]-
• 2-{[1-(2,5-dichlorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridine

• Inchi： 1S/C18H18Cl2N2O2/c1-12-3-2-4-17(21-12)24-14-7-9-22(10-8-14)18(23)15-11-13(19)5-6-16(15)20/h2-6,11,14H,7-10H2,1H3
• InChI Key： OJZPMRBBPAMOTM-UHFFFAOYSA-N
• SMILES： C(C1=CC(Cl)=CC=C1Cl)(N1CCC(OC2=NC(C)=CC=C2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 2-{[1-(2,5-dichlorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridine

Comprehensive Guide to 2-{[1-(2,5-dichlorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridine (CAS No. 1798018-06-0): Properties, Applications, and Market Insights

2-{[1-(2,5-dichlorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridine (CAS No. 1798018-06-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, with its unique structural features, offers a wide range of applications, making it a subject of interest for scientists and industry professionals alike. In this article, we delve into the chemical properties, synthesis methods, and potential applications of this compound, while also exploring its relevance in current research trends.

The molecular structure of 2-{[1-(2,5-dichlorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridine combines a piperidine ring with a pyridine moiety, linked via an ether bridge. The presence of 2,5-dichlorobenzoyl and 6-methylpyridine groups enhances its reactivity and binding affinity, making it a promising candidate for drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, which aligns with the growing demand for targeted therapies in oncology and neurology.

In recent years, the compound has been studied for its role in crop protection and pest management. The agrochemical industry is actively exploring 2-{[1-(2,5-dichlorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridine due to its potential as a novel insecticide or herbicide. With increasing global concerns about food security and sustainable farming practices, this compound could play a pivotal role in developing eco-friendly solutions.

The synthesis of 2-{[1-(2,5-dichlorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridine typically involves multi-step organic reactions, including amidation, etherification, and halogenation. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity, addressing the challenges of scalability in industrial production. These innovations are critical for meeting the rising demand in both pharmaceutical and agricultural sectors.

Market trends indicate a growing interest in piperidine and pyridine derivatives, driven by their versatility in drug design and agrochemical formulations. The compound 1798018-06-0 is part of this broader trend, with several patents and research publications highlighting its potential. As the industry shifts toward green chemistry and sustainable synthesis, this compound’s optimized production methods could set a benchmark for future developments.

From a regulatory perspective, 2-{[1-(2,5-dichlorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridine is not classified as a hazardous substance under major global guidelines. However, researchers and manufacturers must adhere to standard safety protocols during handling and storage. The compound’s stability under various environmental conditions makes it suitable for long-term storage and transportation, further enhancing its commercial viability.

Looking ahead, the applications of CAS No. 1798018-06-0 are expected to expand, particularly in precision medicine and smart agriculture. With advancements in computational chemistry and high-throughput screening, researchers can accelerate the discovery of new derivatives with enhanced efficacy and reduced side effects. This aligns with the broader industry focus on personalized therapeutics and sustainable crop solutions.

In conclusion, 2-{[1-(2,5-dichlorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridine represents a compelling case study in modern chemical innovation. Its diverse applications, coupled with ongoing research, position it as a key player in the future of pharmaceuticals and agrochemicals. For scientists and industry stakeholders, understanding its properties and potential is essential for leveraging its full capabilities in a rapidly evolving market.